2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone

• IUPAC Name: 2-benzylsulfanyl-1-[4-[(4-methyl-1,3-benzothiazol-2-yl)oxy]piperidin-1-yl]ethanone
• InChI: InChI=1S/C22H24N2O2S2/c1-16-6-5-9-19-21(16)23-22(28-19)26-18-10-12-24(13-11-18)20(25)15-27-14-17-7-3-2-4-8-17/h2-9,18H,10-15H2,1H3
• InChI Key: DTJMJLJMVIAMHS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)SC(=N2)OC3CCN(CC3)C(=O)CSCC4=CC=CC=C4
• Molecular Formula: C22H24N2O2S2
• Molecular Weight: 412.6 g/mol

Description

2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known to have a wide range of biochemical and physiological effects, making it a valuable tool for investigating various biological processes.

Mechanism of Action

The exact mechanism of action of 2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone is not fully understood, but it is thought to act on several different molecular targets. One of the main targets is the NMDA receptor, which is involved in synaptic plasticity and learning and memory processes.
Biochemical and Physiological Effects:
2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone has a wide range of biochemical and physiological effects. Some of these effects include enhancing synaptic plasticity, improving cognitive function, and modulating neurotransmitter release. Additionally, this compound has been shown to have neuroprotective effects, making it a potential therapeutic agent for treating neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone in lab experiments is its ability to modulate neurotransmitter release and enhance synaptic plasticity. This makes it a valuable tool for investigating various biological processes, particularly those related to learning and memory. However, one limitation of using this compound is its potential toxicity, which must be carefully monitored in lab experiments.

Future Directions

There are many potential future directions for research on 2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone. Some possible areas of investigation include exploring its potential therapeutic applications for treating neurodegenerative diseases, further elucidating its mechanism of action, and developing new synthetic methods for producing this compound.
In conclusion, 2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone is a valuable tool for scientific research, particularly in the field of neuroscience. This compound has a wide range of biochemical and physiological effects, making it a potential therapeutic agent for treating neurodegenerative diseases. While there are some limitations to using this compound in lab experiments, its potential benefits make it an important area of investigation for future research.

Synthesis Methods

The synthesis of 2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone involves several steps, including the preparation of intermediate compounds and the final coupling reaction. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that this compound can be synthesized using a variety of different methods.

Scientific Research Applications

2-(Benzylthio)-1-(4-((4-methylbenzo[d]thiazol-2-yl)oxy)piperidin-1-yl)ethanone has been used in numerous scientific research studies, particularly in the field of neuroscience. This compound has been shown to have a variety of effects on the central nervous system, including modulating neurotransmitter release, enhancing synaptic plasticity, and improving cognitive function.